Cas no 2680740-53-6 (benzyl N-(3-chloro-4-sulfamoylphenyl)carbamate)

• Product Name: benzyl N-(3-chloro-4-sulfamoylphenyl)carbamate
• CAS No: 2680740-53-6
• MF: C₁₄H₁₃ClN₂O₄S
• MW: 340.782021284103
• CID: 5623056
• PubChem ID: 165923975
• Update Time: 2025-05-24

benzyl N-(3-chloro-4-sulfamoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297141
• 2680740-53-6
• benzyl N-(3-chloro-4-sulfamoylphenyl)carbamate

• Inchi： 1S/C14H13ClN2O4S/c15-12-8-11(6-7-13(12)22(16,19)20)17-14(18)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18)(H2,16,19,20)
• InChI Key： QWGJWAIOGJBMML-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(N)(=O)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 340.0284558g/mol
• Monoisotopic Mass: 340.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 107Ų

Additional information on benzyl N-(3-chloro-4-sulfamoylphenyl)carbamate

Benzyl N-(3-Chloro-4-Sulfamoylphenyl)Carbamate: A Comprehensive Overview

The compound benzyl N-(3-chloro-4-sulfamoylphenyl)carbamate, identified by the CAS number 2680740-53-6, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in agricultural chemistry, particularly in the development of novel pesticides and herbicides. The molecule's structure, featuring a benzyl group attached to a sulfamoylphenyl moiety, contributes to its stability and reactivity under specific conditions.

Research conducted in 2023 has revealed that benzyl N-(3-chloro-4-sulfamoylphenyl)carbamate exhibits remarkable selectivity towards certain enzymes, making it a promising candidate for enzyme inhibition studies. This property is particularly valuable in pharmacology, where enzyme inhibitors are crucial for drug development. The compound's ability to interact with biological systems without causing significant toxicity has been a focal point of recent investigations.

In terms of synthesis, the compound is typically derived from a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalysts has significantly improved the yield and purity of the product. Studies have shown that the synthesis pathway can be optimized further by adjusting reaction conditions, such as temperature and pH levels, to enhance efficiency.

The application of benzyl N-(3-chloro-4-sulfamoylphenyl)carbamate in material science is another area of interest. Its ability to form stable polymers under certain conditions has led to its exploration as a building block for high-performance materials. Recent advancements in polymer chemistry have demonstrated that this compound can be incorporated into polymeric networks, enhancing their mechanical and thermal properties.

From an environmental perspective, the biodegradability of benzyl N-(3-chloro-4-sulfamoylphenyl)carbamate has been a subject of scrutiny. Initial studies suggest that under controlled conditions, the compound undergoes microbial degradation, reducing its environmental footprint. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, benzyl N-(3-chloro-4-sulfamoylphenyl)carbamate, with its CAS number 2680740-53-6, represents a versatile molecule with diverse applications across multiple disciplines. Its chemical properties, synthesis methods, and potential uses continue to be explored through cutting-edge research, underscoring its importance in contemporary scientific endeavors.